Cas no 1892727-58-0 (5-bromo-3-methyl-isoquinolin-1-amine)

• Product Name: 5-bromo-3-methyl-isoquinolin-1-amine
• CAS No: 1892727-58-0
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5182272
• PubChem ID: 115041915
• Update Time: 2026-03-05

5-bromo-3-methyl-isoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinamine, 5-bromo-3-methyl-
• 5-bromo-3-methyl-isoquinolin-1-amine
• 1892727-58-0
• 1-Amino-5-bromo-3-methylisoquinoline
• PS-18858
• F89412
• SY323323

• Inchi： 1S/C10H9BrN2/c1-6-5-8-7(10(12)13-6)3-2-4-9(8)11/h2-5H,1H3,(H2,12,13)
• InChI Key： PLDOQSMQMWZGRY-UHFFFAOYSA-N
• SMILES： C1(N)C2=C(C(Br)=CC=C2)C=C(C)N=1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-bromo-3-methyl-isoquinolin-1-amine

Introduction to 5-bromo-3-methyl-isoquinolin-1-amine (CAS No. 1892727-58-0)

5-bromo-3-methyl-isoquinolin-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine, belonging to the isoquinoline family, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound's molecular structure, featuring a bromine substituent at the 5-position and a methyl group at the 3-position, along with an amine functional group at the 1-position, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The chemical formula of 5-bromo-3-methyl-isoquinolin-1-amine is C9H9BrN2, reflecting its composition of nine carbon atoms, nine hydrogen atoms, one bromine atom, and two nitrogen atoms. This arrangement contributes to its distinct electronic and steric properties, which are crucial for its reactivity and interaction with biological targets. The presence of the bromine atom, in particular, enhances its utility as a synthetic intermediate, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, 5-bromo-3-methyl-isoquinolin-1-amine has been extensively studied for its pharmacological potential. Isoquinoline derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modifications in 5-bromo-3-methyl-isoquinolin-1-amine, such as the bromine and methyl groups, fine-tune its pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for developing novel therapeutic agents.

One of the most compelling aspects of 5-bromo-3-methyl-isoquinolin-1-amine is its role in the synthesis of more complex molecules. Researchers have leveraged its structural framework to create derivatives with enhanced biological activity. For instance, studies have demonstrated that introducing additional functional groups at specific positions can modulate the compound's interactions with enzymes and receptors. This flexibility has led to the development of several lead compounds that are currently undergoing preclinical evaluations.

The synthesis of 5-bromo-3-methyl-isoquinolin-1-amine typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of an isoquinoline core through cyclization reactions, followed by selective bromination and methylation to introduce the desired substituents. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic strategies highlight the compound's importance in both academic research and industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 5-bromo-3-methyl-isoquinolin-1-amine's behavior. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level. These simulations have been instrumental in predicting binding affinities and designing optimized derivatives with improved efficacy. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The pharmacological evaluation of 5-bromo-3-methyl-isoquinolin-1-amine has revealed several promising activities. Initial studies have shown that it exhibits potent inhibitory effects against certain kinases and enzymes involved in cancer progression. The bromine atom at the 5-position appears to play a critical role in modulating these interactions by influencing electronic distributions and steric hindrance. Additionally, preliminary toxicology studies suggest that the compound is well-tolerated at moderate doses, although further investigations are needed to fully assess its safety profile.

Given its potential therapeutic value, 5-bromo-3-methyl-isoquinolin-1-amine has become a focal point for medicinal chemists worldwide. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative approaches for optimizing its pharmacological properties. By employing structure-based drug design principles and high-throughput screening techniques, researchers are identifying new analogs with enhanced potency and selectivity.

The future prospects of 5-bromo-3-methyl-isoquinolin-1-am ine are promising, with ongoing studies exploring its applications in treating neurological disorders and infectious diseases. Its versatility as a scaffold allows for tailored modifications that can address specific pathological mechanisms. As our understanding of disease biology continues to evolve, compounds like 5-bromo -3-methyl -isoquino lin -1 -amine will undoubtedly play a crucial role in developing next-generation therapeutics.